Cas no 38117-49-6 (Pyridinium, 4-(methoxycarbonyl)-1-methyl-)

• Product Name: Pyridinium, 4-(methoxycarbonyl)-1-methyl-
• CAS No: 38117-49-6
• MF: C₈H₁₀NO₂
• MW: 152.170502185822
• CID: 292308
• PubChem ID: 413436
• Update Time: 2025-04-19

Pyridinium, 4-(methoxycarbonyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 4-(methoxycarbonyl)-1-methyl-
• methyl 1-methylpyridin-1-ium-4-carboxylate
• CHEMBL72760
• 38117-49-6
• 4-(methoxycarbonyl)-1-methylpyridinium
• DTXSID00328716
• SCHEMBL10256958
• AKOS002232574
• AE-848/00864037
• 4-(METHOXYCARBONYL)-1-METHYLPYRIDIN-1-IUM

• Inchi： 1S/C8H10NO2/c1-9-5-3-7(4-6-9)8(10)11-2/h3-6H,1-2H3/q+1
• InChI Key： QSTZQJMQOOWRNP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C[N+](C)=CC=1)=O

Computed Properties

• Exact Mass: 152.0712
• Monoisotopic Mass: 152.071153562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids